2-(3-Methoxyphenoxy)propanoic acid
Overview
Description
2-(3-Methoxyphenoxy)propanoic acid, also known as Lactisole, is an antagonist of sweet taste receptors, reducing both sweetness intensity and persistence . It blocks the activation of the sweet taste receptor T1R3 by natural and synthetic sweeteners and increases the inhibition of T1R2 by umami compounds .
Molecular Structure Analysis
The molecular formula of 2-(3-Methoxyphenoxy)propanoic acid is C10H12O4 . Its molecular weight is 196.200 Da . The structure contains a benzene ring conjugated to a propanoic acid .Scientific Research Applications
Field
This application falls under the field of Food Science .
Application
Na-PMP is used as a sweetness inhibitor . It has been approved for use in confectionary/frostings, soft candy, and snack products in the USA at concentrations up to 150 ppm .
Method
A trained panel evaluated the effect of Na-PMP on the intensity of 15 sweeteners. Sweeteners were tested at concentrations isosweet with 2.5, 5, 7.5, and 10% sucrose in mixtures with two levels of Na-PMP: 250 and 500 ppm .
Taste Modification
Field
This application is in the field of Sensory Science .
Application
Na-PMP is used to modify the taste of bitter-sweet stimuli .
Method
The effect of Na-PMP on the taste and temporal properties of a range of bitter-sweet stimuli was determined using a trained sensory panel .
Results
Na-PMP was found to be an effective inhibitor of the sweetness response of all stimuli tested, reducing both sweetness intensity and persistence. The inhibitor was found to be specific to sweet taste, no reduction in bitterness intensity or persistence was observed at the concentrations of Na-PMP employed in this study .
Safety And Hazards
properties
IUPAC Name |
2-(3-methoxyphenoxy)propanoic acid | |
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InChI |
InChI=1S/C10H12O4/c1-7(10(11)12)14-9-5-3-4-8(6-9)13-2/h3-7H,1-2H3,(H,11,12) | |
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InChI Key |
QAVOEPJGKZAZIG-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(C(=O)O)OC1=CC=CC(=C1)OC | |
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Molecular Formula |
C10H12O4 | |
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DSSTOX Substance ID |
DTXSID40326039 | |
Record name | 2-(3-Methoxyphenoxy)propanoic acid | |
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Molecular Weight |
196.20 g/mol | |
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Product Name |
2-(3-Methoxyphenoxy)propanoic acid | |
CAS RN |
7309-52-6 | |
Record name | 7309-52-6 | |
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